Cas no 76995-02-3 (benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1))

benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1) structure
76995-02-3 structure
Product Name:benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
CAS No:76995-02-3
MF:C13H20N2O3S2
MW:316.439500808716
CID:1782765
PubChem ID:44151138
Update Time:2025-04-21

benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1) Chemical and Physical Properties

Names and Identifiers

    • benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
    • Benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris(ethanol) (1:1)
    • 3H-1,3-benzothiazole-2-thione
    • 2-(bis(2-hydroxyethyl)amino)ethanol
    • 3H-1,3-benzothiazole-2-thione,2-[bis(2-hydroxyethyl)amino]ethanol
    • DTXSID60227791
    • NS00089262
    • EINECS 278-586-4
    • 76995-02-3
    • Inchi: 1S/C7H5NS2.C6H15NO3/c9-7-8-5-3-1-2-4-6(5)10-7;8-4-1-7(2-5-9)3-6-10/h1-4H,(H,8,9);8-10H,1-6H2
    • InChI Key: QQAAXUSDJLLEOS-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC=CC1=2)=S.OCCN(CCO)CCO

Computed Properties

  • Exact Mass: 316.09153485g/mol
  • Monoisotopic Mass: 316.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų
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